Cas no 105479-82-1 (3-bromobut-2-en-1-ol;methanesulfonic Acid)

3-bromobut-2-en-1-ol;methanesulfonic Acid structure
105479-82-1 structure
Product Name:3-bromobut-2-en-1-ol;methanesulfonic Acid
CAS No:105479-82-1
MF:C5H11BrO4S
MW:247.107440233231
CID:1154423
PubChem ID:71333554
Update Time:2025-04-20

3-bromobut-2-en-1-ol;methanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromobut-2-en-1-ol,methanesulfonic acid
    • 3-bromobut-2-en-1-ol
    • methanesulfonic acid
    • DTXSID80761788
    • Methanesulfonic acid--3-bromobut-2-en-1-ol (1/1)
    • 105479-82-1
    • 3-bromobut-2-en-1-ol;methanesulfonic Acid
    • Inchi: 1S/C4H7BrO.CH4O3S/c1-4(5)2-3-6;1-5(2,3)4/h2,6H,3H2,1H3;1H3,(H,2,3,4)
    • InChI Key: CVDZOGXPQMEKLW-UHFFFAOYSA-N
    • SMILES: BrC(C)=CCO.S(C)(=O)(=O)O

Computed Properties

  • Exact Mass: 245.95613
  • Monoisotopic Mass: 245.95614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.